Cas no 1256468-29-7 (1-(3,4-difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone)

1-(3,4-Difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone is a fluorinated aromatic ketone characterized by its unique substitution pattern, combining difluoro and methoxy groups on the phenyl ring with a trifluoroacetyl moiety. This structure imparts high electrophilicity and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The electron-withdrawing trifluoroacetyl group enhances its utility in nucleophilic substitution and condensation reactions. The methoxy and difluoro substitutions further modulate its electronic properties, enabling selective functionalization. Its stability under standard conditions and compatibility with various reaction conditions make it a versatile building block for constructing complex fluorinated molecules.
1-(3,4-difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone structure
1256468-29-7 structure
Product Name:1-(3,4-difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone
CAS No:1256468-29-7
MF:C9H5F5O2
MW:240.126820325851
MDL:MFCD11113542
CID:5187607
Update Time:2026-03-05

1-(3,4-difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone
    • 3',4'-Difluoro-5'-methoxy-2,2,2-trifluoroacetophenone
    • Ethanone, 1-(3,4-difluoro-5-methoxyphenyl)-2,2,2-trifluoro-
    • 1-(3,4-difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone
    • MDL： MFCD11113542
    • Inchi： 1S/C9H5F5O2/c1-16-6-3-4(2-5(10)7(6)11)8(15)9(12,13)14/h2-3H,1H3
    • InChI Key： DVLOVIRXQSYIBP-UHFFFAOYSA-N
    • SMILES： FC1C(=CC(C(C(F)(F)F)=O)=CC=1OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3

1-(3,4-difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB435156-1 g
3',4'-Difluoro-5'-methoxy-2,2,2-trifluoroacetophenone
 1256468-29-7
1g
 €313.50 2022-03-02
abcr
AB435156-5 g
3',4'-Difluoro-5'-methoxy-2,2,2-trifluoroacetophenone
 1256468-29-7
5g
 €833.30 2022-03-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD512297-1g
1-(3,4-Difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone
 1256468-29-7 97%
1g
 ￥2191.0 2024-04-18
abcr
AB435156-1g
3',4'-Difluoro-5'-methoxy-2,2,2-trifluoroacetophenone; .
 1256468-29-7
1g
 €602.60 2025-04-21
abcr
AB435156-5g
3',4'-Difluoro-5'-methoxy-2,2,2-trifluoroacetophenone; .
 1256468-29-7
5g
 €1552.20 2025-04-21
Fluorochem
397558-1g
3',4'-Difluoro-5'-methoxy-2,2,2-trifluoroacetophenone
 1256468-29-7 97.0%
1g
 £357.00 2023-04-21
Fluorochem
397558-5g
3',4'-Difluoro-5'-methoxy-2,2,2-trifluoroacetophenone
 1256468-29-7 97.0%
5g
 £1,012.00 2023-04-21
Ambeed
A899991-1g
1-(3,4-Difluoro-5-methoxyphenyl)-2,2,2-trifluoroethanone
 1256468-29-7 97%
1g
 $319.0 2024-04-25

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